Cas no 30027-44-2 (Benzo[b]thiophene,dimethyl-)

• Product Name: Benzo[b]thiophene,dimethyl-
• CAS No: 30027-44-2
• MF: C₁₀H₁₀S
• MW: 162.251401424408
• CID: 308921
• PubChem ID: 34778
• Update Time: 2025-04-19

Benzo[b]thiophene,dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene,dimethyl-
• 3,4-dimethyl-1-benzothiophene
• 3,4-Dimethylbenzo[b]thiophene
• Benzo(b)thiophene, dimethyl-
• SCHEMBL8404359
• DTXSID20184098
• 30027-44-2
• JJKNUCHFWIZBIA-UHFFFAOYSA-N
• Benzothiophene, 3,4-dimethyl
• Dimethylbenzo(b)thiophene

• Inchi： 1S/C10H10S/c1-7-4-3-5-9-10(7)8(2)6-11-9/h3-6H,1-2H3
• InChI Key： JJKNUCHFWIZBIA-UHFFFAOYSA-N
• SMILES： S1C=C(C)C2=C1C=CC=C2C

Computed Properties

• Exact Mass: 162.0504
• Monoisotopic Mass: 162.050321
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2
• XLogP3: 3.7

Experimental Properties

• Density: 1.114
• Boiling Point: 270.2°Cat760mmHg
• Flash Point: 85.3°C
• Refractive Index: 1.635
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes